Cas no 179321-60-9 (6-(Benzyloxy)pyrazine-2-carboxylic acid)
179321-60-9 structure
Product Name:6-(Benzyloxy)pyrazine-2-carboxylic acid
CAS No:179321-60-9
MF:C12H10N2O3
MW:230.21940279007
CID:2108002
Update Time:2023-08-03
6-(Benzyloxy)pyrazine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 6-(benzyloxy)pyrazine-2-carboxylic acid
- 6-benzyloxy-2-pyrazinoic acid
- INWXUSXDYYNSLM-UHFFFAOYSA-N
- 6-(Benzyloxy)pyrazine-2-carboxylic acid
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- Inchi: 1S/C12H10N2O3/c15-12(16)10-6-13-7-11(14-10)17-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,15,16)
- InChI Key: INWXUSXDYYNSLM-UHFFFAOYSA-N
- SMILES: O(C1C=NC=C(C(=O)O)N=1)CC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 254
- Topological Polar Surface Area: 72.3
6-(Benzyloxy)pyrazine-2-carboxylic acid Related Literature
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Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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